Cas no 2229258-45-9 (1-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoroethan-1-amine
• CAS No: 2229258-45-9
• MF: C₁₂H₁₄F₂N₂
• MW: 224.249769687653
• CID: 6300730
• PubChem ID: 165979332
• Update Time: 2025-06-13

1-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoroethan-1-amine
• 2229258-45-9
• EN300-1970670

• Inchi： 1S/C12H14F2N2/c1-7-10(11(15)12(13)14)8-5-3-4-6-9(8)16(7)2/h3-6,11-12H,15H2,1-2H3
• InChI Key： CIEVHANSCVJNRQ-UHFFFAOYSA-N
• SMILES： FC(C(C1=C(C)N(C)C2C=CC=CC1=2)N)F

Computed Properties

• Exact Mass: 224.11250478g/mol
• Monoisotopic Mass: 224.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 31Ų

Additional information on 1-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 1-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoroethan-1-amine (CAS No. 2229258-45-9)

The compound 1-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoroethan-1-amine (CAS No. 2229258-45-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule belongs to the indole derivatives family, a class of compounds known for their diverse biological activities. The presence of a difluoroethylamine moiety in its structure enhances its potential as a building block for drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators.

Recent studies highlight the growing interest in indole-based compounds for their applications in central nervous system (CNS) disorders, anti-inflammatory agents, and anticancer therapies. The 1,2-dimethylindole scaffold in this compound is particularly noteworthy, as it contributes to improved metabolic stability and bioavailability—key factors in modern drug design. Researchers are also exploring its potential in precision medicine, where tailored molecular structures like this could address unmet medical needs.

From a synthetic chemistry perspective, CAS No. 2229258-45-9 exemplifies the strategic incorporation of fluorine atoms to optimize physicochemical properties. Fluorination is a hot topic in medicinal chemistry, as it can enhance membrane permeability and binding affinity. The difluoroethylamine group in this compound is a prime example of how subtle modifications can lead to significant improvements in drug-like characteristics. This aligns with current trends in fragment-based drug discovery (FBDD) and computational chemistry, where such motifs are frequently analyzed.

The agrochemical industry is another area where 1-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoroethan-1-amine shows promise. Indole derivatives are known to influence plant growth and defense mechanisms, making them valuable for developing next-generation pesticides and herbicides. With increasing global focus on sustainable agriculture, this compound could play a role in creating eco-friendly solutions that reduce environmental impact while maintaining efficacy.

Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are essential for characterizing this compound. Quality control protocols ensure its purity and stability, which are critical for both research and industrial applications. The compound’s structure-activity relationship (SAR) is also a subject of ongoing investigation, with computational models aiding in predicting its interactions with biological targets.

In the context of green chemistry, the synthesis of CAS No. 2229258-45-9 is being optimized to minimize waste and energy consumption. This reflects broader industry shifts toward environmentally friendly synthesis and circular economy principles. Researchers are exploring catalytic methods and renewable solvents to produce this compound more sustainably, addressing concerns about the ecological footprint of chemical manufacturing.

For those searching for "indole amine derivatives" or "difluoroethylamine applications," this compound serves as a compelling case study. Its versatility underscores the importance of heterocyclic chemistry in addressing contemporary challenges in health and agriculture. As interest grows in personalized therapeutics and smart agrochemicals, 1-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoroethan-1-amine is poised to remain a focal point in scientific innovation.